Cas no 59216-25-0 (Benzonitrile, 4-[[[(2-hydroxyphenyl)methylene]hydrazono]methyl]-)

Benzonitrile, 4-[[[(2-hydroxyphenyl)methylene]hydrazono]methyl]- structure
59216-25-0 structure
Product Name:Benzonitrile, 4-[[[(2-hydroxyphenyl)methylene]hydrazono]methyl]-
CAS No:59216-25-0
MF:C15H11N3O
MW:249.267342805862
CID:339464
PubChem ID:137092531
Update Time:2025-04-19

Benzonitrile, 4-[[[(2-hydroxyphenyl)methylene]hydrazono]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-[[[(2-hydroxyphenyl)methylene]hydrazono]methyl]-
    • 4-[[(6-oxocyclohexa-2,4-dien-1-ylidene)methylhydrazinylidene]methyl]benzonitrile
    • 59216-25-0
    • DTXSID20851930
    • 4-({2-[(6-Oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinylidene}methyl)benzonitrile
    • Inchi: 1S/C15H11N3O/c16-9-12-5-7-13(8-6-12)10-17-18-11-14-3-1-2-4-15(14)19/h1-8,10-11,19H/b17-10?,18-11+
    • InChI Key: YDOLBXBABJIBON-RAKQUHMUSA-N
    • SMILES: OC1C=CC=CC=1/C=N/N=CC1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 249.09033
  • Monoisotopic Mass: 249.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.7
  • Topological Polar Surface Area: 68.7Ų

Experimental Properties

  • PSA: 68.74
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